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Compound of Interest

Compound Name: JX06

Cat. No.: B1673190 Get Quote

Essential guidance for the safe and compliant disposal of JX06, a potent pyruvate

dehydrogenase kinase (PDK) inhibitor, is critical for maintaining a safe laboratory environment

and ensuring environmental protection. This document outlines the necessary procedures for

researchers, scientists, and drug development professionals, providing clear, step-by-step

instructions for the proper handling and disposal of JX06 waste.

JX06, also known as Bis(morpholinothiocarbonyl) disulfide (CAS 729-46-4), is a research

chemical that requires careful management due to its potential hazards. While some suppliers

may ship it as a non-hazardous substance for research purposes, available safety data sheets

(SDS) indicate that JX06 possesses properties that necessitate caution. It is classified as a

skin and eye irritant, may be harmful if swallowed, and is considered very toxic to aquatic life

with long-lasting effects.[1][2] Therefore, standard laboratory chemical waste procedures must

be strictly followed.

JX06 Hazard and Disposal Information
For quick reference, the following table summarizes the key hazard classifications and disposal

parameters for JX06.
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Parameter Information Source

Chemical Name
Bis(morpholinothiocarbonyl)

disulfide
[3]

CAS Number 729-46-4 [3][4]

GHS Hazard Pictograms
GHS07 (Exclamation Mark),

GHS09 (Environment)

GHS Signal Word Warning [1]

GHS Hazard Statements

H302: Harmful if

swallowedH315: Causes skin

irritationH319: Causes serious

eye irritationH372: Causes

damage to organs through

prolonged or repeated

exposureH410: Very toxic to

aquatic life with long lasting

effects

[1][2]

Disposal Recommendation

Dispose of contents/container

to an approved waste disposal

plant. Do not dispose of down

the drain.

[4]

UN Number 3077 [2]

Hazard Class 9 [2]

Packing Group III [2]

Step-by-Step Disposal Protocol for JX06
The following protocol outlines the essential steps for the safe disposal of JX06 from a

laboratory setting. This procedure is designed to minimize exposure risk and ensure regulatory

compliance.
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Preparation

Waste Collection

Temporary Storage

Final Disposal

1. Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

2. Prepare Labeled Hazardous
Waste Container

3a. Collect Solid JX06 Waste

3b. Collect Liquid JX06 Waste

3c. Collect Contaminated Materials

4. Securely Seal Container

5. Store in Designated Hazardous
Waste Accumulation Area

6. Arrange for Pickup by
Certified Waste Disposal Service

Click to download full resolution via product page
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1. Personal Protective Equipment (PPE): Before handling JX06 waste, ensure you are wearing

appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.

2. Waste Container Preparation: Use a designated, chemically compatible, and leak-proof

container for JX06 waste. The container must be clearly labeled as "Hazardous Waste" and

should include the chemical name "JX06" or "Bis(morpholinothiocarbonyl) disulfide," the CAS

number "729-46-4," and the associated hazard pictograms (irritant, environmentally

hazardous).

3. Waste Segregation and Collection:

Solid Waste: Unused or expired solid JX06 should be placed directly into the designated

hazardous waste container.

Liquid Waste: Solutions containing JX06 should be collected in the hazardous waste

container. Do not pour JX06 solutions down the drain.[5] For spills, absorb the liquid with a

non-reactive absorbent material (e.g., vermiculite, sand), and then place the contaminated

absorbent into the solid waste container.

Contaminated Materials: Any materials that have come into contact with JX06, such as

pipette tips, gloves, and weighing papers, must also be disposed of in the hazardous waste

container.

4. Container Sealing: Once waste collection is complete, or when the container is full (leaving

at least 10% headspace), securely seal the container to prevent leaks or spills.

5. Temporary Storage: Store the sealed hazardous waste container in a designated, well-

ventilated, and secure satellite accumulation area away from incompatible materials.

6. Professional Disposal: Arrange for the collection of the hazardous waste by your institution's

Environmental Health and Safety (EHS) department or a certified hazardous waste disposal

contractor. Do not attempt to dispose of JX06 waste through regular trash or other non-

compliant methods.

Decontamination Procedures
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For surfaces and equipment contaminated with JX06, decontamination can be achieved by

scrubbing with alcohol.[4] All materials used for decontamination, such as wipes or towels,

must be disposed of as hazardous waste. For empty containers of JX06, triple-rinse with a

suitable solvent, and collect the rinsate as hazardous waste.

By adhering to these procedures, laboratory professionals can ensure the safe and responsible

disposal of JX06, protecting both themselves and the environment. Always consult your

institution's specific chemical hygiene plan and waste disposal guidelines for any additional

requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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